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Compound of Interest

Compound Name: Chlorocyclohexane-d11

Cat. No.: B037953

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling procedures for
Chlorocyclohexane-d11. The information is compiled from various safety data sheets and
chemical suppliers to ensure a comprehensive understanding for laboratory personnel. This
document is intended to supplement, not replace, institutional safety protocols and professional
judgment.

Chemical Identification and Properties

Chlorocyclohexane-d11 is a deuterated isotopologue of chlorocyclohexane. While specific
safety data for the deuterated form is limited, the properties are largely comparable to the non-
deuterated compound, with the primary difference being its higher molecular weight.

Table 1: Physical and Chemical Properties
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Property

Chlorocyclohexane-d11

Chlorocyclohexane

Molecular Formula

CeD11CI[1]

CeH11CI[2][3]

Molecular Weight 129.67 g/mol [4][5] 118.60 g/mol [3]

CAS Number 119206-70-1[1][5] 542-18-7[3]

Appearance Colorless liquid[2][3] Colorless liquid[2][3]

Odor Asphyxiating/Suffocating Asphyxiating/Suffocating
odor[2][3] odor[2][3]

Melting Point -44 °C[6] -44 °C[2][3]

Boiling Point 142 °C[6] 142 °C[2][3]

Density 1.091 g/mL at 25 °C 1.000 g/mL at 20 °C[3]

Flash Point No data available 28.9 °C /84 °F /90 °F[2][3][7]

Water Solubility

Insoluble[2]

0.02 g/L (20 °C)[2][7]

Solubility in Other Solvents

Soluble in ethanol[2]

Soluble in alcohol, ether,
acetone, benzene,
chloroform[2][3]

Vapor Pressure

No data available

7 hPa at 20 °C[2][8]

Vapor Density

No data available

4.08 (Air = 1)[3]

Hazard Identification and Classification

While a specific GHS classification for Chlorocyclohexane-d11 is not readily available, the

classification for Chlorocyclohexane is used as a reference due to structural similarity.

Table 2: GHS Hazard Classification for Chlorocyclohexane
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Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapor[3][9]
) ] o H315: Causes skin irritation[3]
Skin Corrosion/Irritation 2
[9]
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation[3][9]

Specific Target Organ Toxicity - H335: May cause respiratory

Single Exposure (Respirator 3
J P (Resp Y irritation[3][9]

tract irritation)

Signal Word: Warning[9]
Hazard Pictograms:

e Flame (GHSO02)

o Exclamation Mark (GHSO07)

Safe Handling and Storage Protocols

Adherence to proper laboratory procedures is critical when working with Chlorocyclohexane-
d11. The following protocols are based on available safety data sheets for the deuterated and
non-deuterated compound.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. However, the
following are generally recommended:

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[9]
[10]

o Skin Protection: Wear suitable protective clothing, including a lab coat.[1][2] Impervious
gloves (e.g., nitrile rubber) must be worn.[9][10]
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» Respiratory Protection: Work in a well-ventilated area, preferably a chemical fume hood.[1][2]
If exposure limits are exceeded or irritation is experienced, use an approved respirator.[9]

Handling Procedures

e Handle in a well-ventilated place.[1][10]

Avoid contact with skin, eyes, and clothing.[1][9]

Avoid inhalation of vapor or mist.[1][9]

Keep away from sources of ignition, including heat, sparks, and open flames.[2][9]

Take precautionary measures against static discharge.[9][11]

Use non-sparking tools.[1][10]

Storage Conditions

» Store in a cool, dry, and well-ventilated place.[2][3][10]
o Keep the container tightly closed.[1][9]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.
[11]

» Store in an area designated for flammable liquids.[9][11]

Emergency Procedures
First-Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[1]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Consult a doctor if irritation persists.[1]
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o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.[1][9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.[1]

Fire-Fighting Measures
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

[10]

o Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air.

[9]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) for firefighting if
necessary.[1][9]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area.[1][9] Ensure adequate ventilation.
Remove all sources of ignition.[1][9] Avoid breathing vapors.[1][9]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[1][9]

o Containment and Cleanup: Absorb with inert material (e.g., sand, earth) and place in a
suitable container for disposal.[11] Use spark-proof tools and explosion-proof equipment.[1]
[10]

Toxicological and Ecological Information

Specific toxicological and ecological data for Chlorocyclohexane-d11 is largely unavailable.
The information below is for the non-deuterated Chlorocyclohexane and should be considered

relevant.

Table 3: Toxicological and Ecological Data for Chlorocyclohexane
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Endpoint Value Species Reference
Acute Toxicity LCLo: 40,000

. Rat [31[7]
(Inhalation) mg/m3/2h
Acute Toxicity (Oral) LD50: 3000 mg/kg Rat [11]

Human Health Effects

Mildly irritating to
] Human [3]
human skin.[3]

Ecotoxicity

Toxic to aquatic life
with long-lasting
effects.[8]

Persistence and
Degradability

No data available

Bioaccumulation

Potential

Aremarkable
bioaccumulation
potential is expected
(log Po/w >3).[8]

Experimental Workflows and Diagrams

The primary "experimental protocol” for a chemical like Chlorocyclohexane-d11 is its safe

handling workflow. Signaling pathways are not applicable to this compound.
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Safe Handling Workflow for Chlorocyclohexane-d11

Preparation

Conduct Risk Assessment

:

Gather Required PPE
(Goggles, Gloves, Lab Coat)

l

Prepare Well-Ventilated Area
(Fume Hood)

Proceed with caution

Handling
Y

Dispense Chemical

'

Perform Experiment

'

Close Container Tightly

Cleanup and Storage

Dispose of Contaminated Materials
(as Hazardous Waste)

:

Clean Work Area

i

Store Chemical in Designated
Flammable Storage

Click to download full resolution via product page

Caption: General laboratory workflow for the safe handling of Chlorocyclohexane-d11.
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Disposal Considerations

Dispose of Chlorocyclohexane-d11 and its containers in accordance with local, regional, and
national regulations. This material and its container must be disposed of as hazardous waste.
[8] Do not allow it to enter the environment.[1][9]

Conclusion

Chlorocyclohexane-d11 is a flammable and irritant chemical that requires careful handling in
a controlled laboratory environment. While specific data for the deuterated compound is limited,
the safety protocols for its non-deuterated analogue provide a strong basis for safe practice.
Researchers must always consult the most recent safety data sheet provided by the supplier
and adhere to all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Chlorocyclohexane-d11]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037953#safety-data-sheet-and-handling-of-
chlorocyclohexane-d11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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